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Compound of Interest

Compound Name: Salpyran dihydrochloride

Cat. No.: B10856861 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use

of Salpyran dihydrochloride. All procedures should be performed in a designated laboratory

setting by trained personnel.

Introduction
Salpyran dihydrochloride is a Cu(II) selective chelator with potential therapeutic applications.

[1][2][3] Its primary mechanism of action involves binding to copper (II) ions, thereby preventing

the formation of reactive oxygen species (ROS) that can contribute to oxidative stress.[1][2][4]

[5][6] This document outlines the necessary precautions, proper handling techniques, and

experimental protocols for working with this compound.

Disclaimer: No official Safety Data Sheet (SDS) for Salpyran dihydrochloride was found in

the public domain at the time of writing. The safety information provided herein is based on

general knowledge of handling chemical compounds and information available for similar

molecules. Researchers should always consult the supplier-provided SDS for the most

accurate and up-to-date safety information.

Physicochemical and Storage Information
Salpyran dihydrochloride is a solid, typically appearing as a light yellow to brown powder.[1]
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Property Value Source

Molecular Formula C₁₅H₂₁Cl₂N₃O [7]

Molecular Weight 330.25 g/mol [7]

Storage Conditions
Proper storage is crucial to maintain the integrity of Salpyran dihydrochloride.

Condition Temperature Duration Notes

Powder 4°C 2 years

Keep in a sealed

container, protected

from moisture.

Powder -20°C 3 years

Keep in a sealed

container, protected

from moisture.

In Solvent -20°C 1 month

Store in a sealed

container, away from

moisture.

In Solvent -80°C 6 months

Store in a sealed

container, away from

moisture.

Safety Precautions and Personal Protective
Equipment (PPE)
Given the absence of a specific SDS, a cautious approach to handling Salpyran
dihydrochloride is recommended.

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood, especially when handling the powder form to avoid inhalation of dust.

Personal Protective Equipment (PPE):
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Eye Protection: Wear safety glasses with side shields or chemical safety goggles.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: A lab coat is required. Ensure exposed skin is covered.

Respiratory Protection: If working outside a fume hood or if dust generation is likely, a

NIOSH-approved respirator may be necessary.

Experimental Protocols
Preparation of Stock Solutions
Salpyran dihydrochloride is soluble in DMSO.

Materials:

Salpyran dihydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Weighing: In a chemical fume hood, carefully weigh the desired amount of Salpyran
dihydrochloride powder using a calibrated analytical balance.

Dissolving: Add the appropriate volume of DMSO to the vial containing the powder to

achieve the desired concentration.

Mixing: Vortex the solution until the powder is completely dissolved. If necessary, use an

ultrasonic bath to aid dissolution.
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Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for

long-term storage (up to 6 months).

Spill and Waste Disposal
Spills: In case of a spill, wear appropriate PPE. For small spills of the powder, carefully

sweep it up, avoiding dust generation, and place it in a sealed container for disposal. For

liquid spills, absorb with an inert material and place in a sealed container for disposal.

Waste Disposal: Dispose of all waste containing Salpyran dihydrochloride in accordance

with local, state, and federal regulations for chemical waste.

Mechanism of Action: Copper Chelation and ROS
Inhibition
Salpyran dihydrochloride acts as a selective chelator of Cu(II) ions.[1][2][3] In biological

systems, free or loosely bound copper ions can participate in Fenton-like reactions, leading to

the generation of highly reactive hydroxyl radicals (•OH) from hydrogen peroxide (H₂O₂). These

reactive oxygen species can cause significant damage to cellular components, including lipids,

proteins, and DNA. By binding to Cu(II), Salpyran dihydrochloride prevents its participation in

these damaging redox cycles.[4][5][6]
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Caption: Mechanism of Salpyran dihydrochloride in preventing ROS formation.
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Experimental Workflow: Safe Handling Protocol
The following diagram outlines the general workflow for handling Salpyran dihydrochloride in

a laboratory setting.
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Caption: General workflow for handling Salpyran dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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